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Compound of Interest

Compound Name: trans-2-Decenal-d2

Cat. No.: B15135790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for trans-2-Decenal-d2, a

deuterated aldehyde of significant interest in various research applications. Due to the limited

specific data on the deuterated form, this guide extrapolates from the well-documented

information available for its non-deuterated counterpart, trans-2-Decenal. The primary chemical

properties and hazards are not expected to differ significantly with isotopic substitution.

Chemical and Physical Properties
trans-2-Decenal-d2 is a deuterated analog of trans-2-Decenal, an unsaturated aldehyde.

Deuterated compounds like trans-2-Decenal-d2 are valuable tools in research, particularly as

tracers in metabolic studies and for potentially altering the pharmacokinetic profiles of drug

candidates.[1][2]
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Property Value Reference

Chemical Formula C10H16D2O [3]

Appearance Colorless to pale yellow liquid [4]

Odor
Fatty, waxy, orange, green,

aldehydic
[5]

Boiling Point 78-80 °C at 3 mmHg

Density
Approximately 0.841 g/mL at

25 °C

Flash Point 96 °C (204.8 °F) - closed cup

Solubility Insoluble in water

Safety and Handling
Adherence to strict safety protocols is paramount when handling trans-2-Decenal-d2 to

minimize risk and ensure experimental integrity.

Hazard Identification
Based on the data for trans-2-Decenal, the primary hazards are:

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Combustible Liquid: Classified as a combustible liquid.

Aquatic Toxicity: Very toxic to aquatic life.

GHS Hazard Statements:

H227: Combustible liquid.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)
Eye/Face Protection: Chemical safety goggles are recommended.

Hand Protection: Chemical-resistant gloves are recommended.

Skin and Body Protection: Wear protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If inhalation of vapors is likely, use an

appropriate respirator.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and

hot surfaces. Keep containers tightly closed. The compound is sensitive to air and light;

storage under an inert atmosphere (e.g., nitrogen) is recommended.

Disposal: Dispose of in accordance with local, regional, and national regulations. Do not

allow to enter drains or watercourses.

First Aid Measures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.

Biological Activity and Applications
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trans-2-Decenal exhibits significant biological activity, primarily as an antimicrobial and

nematicidal agent.

Antimicrobial Activity
trans-2-Decenal has demonstrated efficacy against a range of fungi and bacteria.

Organism Activity
Concentration/Valu
e

Reference

Alternaria alternata IC50 12.23 mg/L

Phytophthora capsici EC50 12.37 μg/mL

Staphylococcus

aureus
MIC 250 µg/mL

Clostridium

perfringens
Growth-inhibitory 500 µg/mL

Fusobacterium

nucleatum
Growth-inhibitory 500 µg/mL

Nematicidal Activity
Organism Activity

Concentration/Valu
e

Reference

Pratylenchus

penetrans
Mortality (24h) 81.6 ± 2.5%

Pratylenchus

penetrans
Mortality (72h) 91.2 ± 3.3%

Signaling Pathway: Antifungal Mechanism of trans-
2-Decenal
The primary antifungal mechanism of trans-2-Decenal against the plant pathogen Alternaria

alternata involves the disruption of cellular integrity and redox homeostasis. This leads to a

cascade of events culminating in cell death.
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Caption: Antifungal signaling pathway of trans-2-Decenal in Alternaria alternata.

Experimental Protocols
The primary application of deuterated compounds like trans-2-Decenal-d2 is as tracers in

metabolic studies. Below is a general, adaptable protocol for tracing aldehyde metabolism

using a deuterated analog with LC-MS/MS analysis.

General Protocol for Metabolic Tracing with Deuterated
Aldehydes
This protocol provides a framework for studying the metabolic fate of trans-2-Decenal-d2 in a

cellular model.
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Caption: General experimental workflow for metabolic tracing.

Methodology:

Cell Culture and Treatment:

Culture cells to the desired confluency.
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Replace the culture medium with a fresh medium containing a known concentration of

trans-2-Decenal-d2.

Incubate for various time points to monitor the metabolic progression.

Metabolite Extraction:

Rapidly quench metabolism by aspirating the medium and adding an ice-cold solvent,

such as 80% methanol.

Scrape the cells and transfer the suspension to a microcentrifuge tube.

Lyse the cells and precipitate proteins.

Centrifuge to pellet the cell debris and collect the supernatant containing the metabolites.

Sample Preparation for LC-MS/MS:

Dry the metabolite extract, for example, using a vacuum concentrator.

Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the sample into an LC-MS/MS system.

Separate the metabolites using a suitable liquid chromatography method.

Detect the deuterated metabolites and their downstream products using mass

spectrometry. Set the mass spectrometer to detect the specific mass-to-charge ratio (m/z)

of the parent ion (trans-2-Decenal-d2) and its expected metabolites.

Data Analysis:

Process the raw data to identify and quantify the deuterated compounds.

Map the identified metabolites to known metabolic pathways to elucidate the metabolic

fate of trans-2-Decenal-d2.
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This technical guide provides a foundation for the safe handling and scientific use of trans-2-
Decenal-d2. Researchers should always consult the most recent Safety Data Sheet (SDS) for

the specific product they are using and adapt experimental protocols to their specific research

needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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